Cas no 9054-89-1 (superoxide dismutase)

• Product Name: superoxide dismutase
• CAS No: 9054-89-1
• MF: ₂₃₂-₉₄₃-₀
• MW: 0
• MDL: MFCD00132404
• CID: 48260
• Update Time: 2025-11-01

superoxide dismutase Chemical and Physical Properties

Names and Identifiers

• superoxide dismutase
• Dismutase,superoxide
• superoxidedismutasef.bovineerythro-cytes
• EC 1.15.1.1
• EC: 1.15.1.1
• IUB: 1.15.1.1
• SOD
• Superoxide Dismutase from bovine erythrocytes lyophilized powder
• Superoxide Dismutase from bovine erythrocytes
• Superoxide Dismutase Solution, Human, recombinant
• 15KU
• 75KU
• ZN SOD
• ZN-SUPEROXIDE DISMUTASE
• SOD1
• Superoxide Dismutase 1 bovine
• ZN-SOD
• 超氧化歧化物
• CU/ZN-SOD
• Dismutase, superoxide (9CI)
• Dismutase
• Dismutin BT
• E.C. 1.15.1.1
• Extramel
• MeSH ID: D013482
• Palosein
• Peroxide dismutase
• Peroxinorm
• Superoxide dismutase (EC 1.15.1.1)
• Superphycodismutase
• SOD Superoxide Dismuyase
• rh-SOD1
• Superoxide Dismutase from pig blood
• Recombinant Human Superoxide Dismutase(rhSOD)
• SUPEROXIDE DISMUTASE, 20000u/mg
• superoxide dismutase from bovine*erythrocytes
• superoxide dismutase microbial sources*from esche

• MDL： MFCD00132404
• Inchi： InChI=1S/H2O2/c1-2/h1-2H/p-1
• InChI Key： MHAJPDPJQMAIIY-UHFFFAOYSA-M
• SMILES： [O-]O

Experimental Properties

• Color/Form: It is a solid powder.
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 359.1±42.0 °C at 760 mmHg
• Flash Point: 183.5±20.7 °C
• Solubility: Dissolves readily at 5 mg/mL in 0.05 M potassium phosphate buffer, pH 7.8, containing 0.1 mM EDTA.
• Solubility: Soluble in water.

superoxide dismutase Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22;S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal oxides

Additional information on superoxide dismutase

Superoxide Dismutase (SOD) and Its Significance in Modern Biomedicine

Superoxide dismutase (SOD), a critical enzyme with the CAS number 9054-89-1, plays an indispensable role in the field of biomedicine. This enzyme is renowned for its ability to catalyze the dismutation of superoxide radicals into oxygen and hydrogen peroxide, thereby protecting cells from oxidative damage. The importance of SOD cannot be overstated, as it is deeply intertwined with various biological processes and has garnered significant attention in both academic research and clinical applications.

The molecular structure of SOD is highly conserved across different species, reflecting its fundamental importance in cellular defense mechanisms. There are several isoforms of SOD, including copper-zinc SOD (Cu/Zn-SOD), manganese SOD (Mn-SOD), and extracellular SOD (EC-SOD). Each isoform has distinct subcellular localizations and functions, contributing to the complex network of antioxidant defense systems in organisms. The CAS number 9054-89-1 specifically refers to a particular form or derivative of this enzyme, underscoring the need for precise identification in research and industrial applications.

In recent years, the study of SOD has seen remarkable advancements, particularly in understanding its therapeutic potential. Oxidative stress is a hallmark of numerous diseases, including neurodegenerative disorders like Alzheimer's and Parkinson's disease, as well as cardiovascular diseases and cancer. Superoxide dismutase has emerged as a promising candidate for therapeutic intervention due to its ability to mitigate oxidative damage. Clinical trials have begun to explore the efficacy of SOD-based therapies, with some preliminary results indicating significant promise.

One of the most exciting developments in SOD research is the engineering of recombinant forms of the enzyme. Advances in genetic engineering have allowed researchers to produce highly purified forms of SOD with enhanced stability and bioavailability. These recombinant enzymes are being tested in various preclinical models to evaluate their potential in treating oxidative stress-related conditions. The use of CAS number 9054-89-1 ensures that researchers are referring to a specific, well-characterized form of the enzyme, facilitating consistent and reproducible results across different studies.

The role of SOD extends beyond cellular protection; it also plays a crucial role in immune modulation. Superoxide radicals are generated during the respiratory burst of phagocytes, which are essential for immune defense. However, excessive production of these radicals can lead to tissue damage. By regulating superoxide levels, SOD helps maintain a balanced immune response. This dual role makes SOD an attractive target for developing immunomodulatory therapies.

Recent studies have also highlighted the importance of SOD in aging and longevity. Oxidative damage accumulates over time, contributing to the aging process. By mitigating this damage, SOD may help extend healthy lifespan. Research on model organisms such as yeast and mice has shown that overexpression of certain SOD isoforms can delay aging-related phenotypes. While these findings are still preliminary, they open up new avenues for research into anti-aging interventions.

The industrial production of SOD has also seen significant advancements. Traditional methods often involve purification from natural sources, which can be inefficient and costly. However, modern biotechnological approaches have enabled the large-scale production of recombinant SOD. These methods not only improve yield but also ensure high purity and consistency, making them ideal for therapeutic applications. The specific CAS number 9054-89-1 helps distinguish these engineered enzymes from their natural counterparts, ensuring accurate labeling and regulatory compliance.

In conclusion, superoxide dismutase (SOD) is a multifaceted enzyme with profound implications for biomedicine. Its ability to neutralize superoxide radicals makes it a critical component of cellular defense mechanisms against oxidative stress. Recent research has uncovered its potential therapeutic applications in various diseases and its role in aging and immune modulation. The advancements in recombinant production techniques have further enhanced its availability for clinical use. As research continues to uncover new aspects of its function and potential applications, SOD is poised to remain at the forefront of biomedicine innovation.